1-Methyl-3-methylene-2-pyrrolidinone
Overview
Description
1-Methyl-3-methylene-2-pyrrolidinone, also known as N-Methyl-2-pyrrolidone (NMP), is a colorless liquid with a molecular formula of C5H9NO. It is a highly polar solvent that is widely used in various industries, including pharmaceuticals, electronics, and polymer production.
Scientific Research Applications
Biological Importance
Pyrrolones and pyrrolidinones, which include 1-Methyl-3-methylene-2-pyrrolidinone, are five-membered heterocycles and are versatile lead compounds for designing powerful bioactive agents . They are among the most essential heterocyclic pharmacophores inducing prominent pharmaceutical effects .
Antimicrobial Activity
Pyrrolones and pyrrolidinones derivatives have been found to exhibit antimicrobial activity . This makes them valuable in the development of new antimicrobial agents.
Anticancer Activity
These compounds have also shown anticancer activity . This suggests that they could be used in the development of new cancer treatments.
Anti-inflammatory Activity
Pyrrolones and pyrrolidinones derivatives have anti-inflammatory properties . This makes them potentially useful in the treatment of inflammatory diseases.
Antidepressant Activity
These compounds have been found to have antidepressant activity . This suggests potential applications in the treatment of depression.
Industrial Applications
1-Methyl-3-methylene-2-pyrrolidinone can be used as an alternative eluent to THF in the size exclusion chromatography (SEC) based resolution of coal-derived liquids . It can also be used as a reaction medium to prepare 2-aryl and 2-alkyl benzothiazoles .
Solvent in Ultrasonic Preparation
This compound can be used as a solvent in the ultrasonic preparation of metal organic framework (MOF-177) crystals .
Synthesis of Alkaloids and Unusual β-amino Acids
Pyrrolidin-2-ones have been used in the synthesis of various alkaloids and unusual β-amino acids such as statin and its derivatives .
properties
IUPAC Name |
1-methyl-3-methylidenepyrrolidin-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO/c1-5-3-4-7(2)6(5)8/h1,3-4H2,2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AFXKUUDFKHVAGI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1CCC(=C)C1=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40445597 |
Source
|
| Record name | 1-methyl-3-methylene-2-pyrrolidinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40445597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
111.14 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Methyl-3-methylene-2-pyrrolidinone | |
CAS RN |
50586-05-5 |
Source
|
| Record name | 1-methyl-3-methylene-2-pyrrolidinone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40445597 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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